Cas no 1000676-45-8 (StilbosteMin N)

• Product Name: StilbosteMin N
• CAS No: 1000676-45-8
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 837185
• PubChem ID: 23630996
• Update Time: 2025-07-01

StilbosteMin N Chemical and Physical Properties

Names and Identifiers

• StilbosteMin N
• 3,6-Bis(5-bromo-2-thienyl)-2,5-bis(2-ethylhexyl)-2,5-dihydropyrro lo[3,4-c]pyrrole-1,4-dione
• (24S)-24-Ethylcholest-5,22-diene
• stigmasta-5,22t-diene
• Stigmasteryllaurat
• 3-Methoxy-5-[2-(2-methoxyphenyl)ethyl]phenol
• [ "" ]
• starbld0000799
• AKOS040762378
• CS-0202729
• FT-0701172
• CHEMBL1761959
• 1000676-45-8
• FS-9402
• HY-N9667
• DA-58116
• STILBOSTEMINN

• Inchi： 1S/C16H18O3/c1-18-15-10-12(9-14(17)11-15)7-8-13-5-3-4-6-16(13)19-2/h3-6,9-11,17H,7-8H2,1-2H3
• InChI Key： CTQWBUQUEQSOJO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC1C=C(C=C(C=1)OC)O

Computed Properties

• Exact Mass: 680.07400
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.5±0.1 g/cm3
• Boiling Point: 742.2±60.0 °C at 760 mmHg
• Flash Point: 402.7±32.9 °C
• PSA: 100.48000
• LogP: 9.96740
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

StilbosteMin N Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on StilbosteMin N

StilbosteMin N: A Comprehensive Overview

StilbosteMin N (CAS No. 1000676-45-8) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications across various industries. This compound, often referred to as StilbosteMin N, has been the subject of extensive research, particularly in the fields of materials science and pharmacology. Its chemical structure, which includes a stilbene backbone, contributes to its remarkable stability and reactivity under diverse conditions.

Recent studies have highlighted the versatility of StilbosteMin N in enhancing the performance of materials used in electronics and optoelectronics. For instance, researchers have demonstrated that incorporating StilbosteMin N into polymer blends can significantly improve their thermal stability and mechanical strength. This advancement is particularly promising for applications in high-temperature environments, such as aerospace and automotive industries.

The synthesis of StilbosteMin N has also been optimized through innovative methodologies. Traditionally, the compound was synthesized via a multi-step process involving Stille coupling reactions. However, recent breakthroughs have introduced more efficient routes, such as microwave-assisted synthesis, which not only reduces reaction time but also minimizes the use of hazardous reagents. These advancements align with the growing demand for sustainable and eco-friendly chemical processes.

In the pharmaceutical sector, StilbosteMin N has shown potential as a precursor for bioactive molecules. Its ability to undergo various functional group transformations makes it an ideal candidate for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. Preclinical studies have indicated that derivatives of StilbosteMin N exhibit potent anti-inflammatory and antioxidant properties, further underscoring its therapeutic potential.

Moreover, the environmental impact of StilbosteMin N has been a focal point of recent research. Studies have demonstrated that this compound is biodegradable under specific conditions, reducing its ecological footprint compared to traditional alternatives. This attribute is crucial for industries seeking to adopt greener chemical solutions without compromising on performance.

Looking ahead, the future of StilbosteMin N appears bright, with ongoing research exploring its applications in advanced materials science and personalized medicine. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile compound, ensuring its continued relevance in a rapidly evolving technological landscape.